2-[[6-(2-Methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol

• IUPAC Name: 2-[[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol
• InChI: InChI=1S/C13H17N5O/c1-9-15-5-6-18(9)13-8-14-7-12(17-13)16-10-3-2-4-11(10)19/h5-8,10-11,19H,2-4H2,1H3,(H,16,17)
• InChI Key: FFJBBNXPCUBWAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC(=CN=C2)NC3CCCC3O
• Molecular Formula: C13H17N5O
• Molecular Weight: 259.31 g/mol

Description

2-[[6-(2-Methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. This compound is known for its unique chemical structure and properties that make it an ideal candidate for use in several research applications.

Mechanism of Action

The mechanism of action of 2-[[6-(2-Methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol is not fully understood. However, studies have suggested that this compound may act as an allosteric modulator of certain receptors, including G protein-coupled receptors (GPCRs). It may also interact with other proteins and enzymes in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
2-[[6-(2-Methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol has been shown to have several biochemical and physiological effects. It has been found to modulate the activity of certain enzymes and receptors, leading to changes in various biological processes. It may also have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[[6-(2-Methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol in lab experiments is its unique chemical structure, which makes it an ideal candidate for use in various research applications. However, one of the limitations of using this compound is its relatively high cost, which could limit its use in certain research settings.

Future Directions

There are several future directions for research involving 2-[[6-(2-Methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the study of its mechanism of action and its interaction with various proteins and enzymes in the body. Additionally, research could focus on the optimization of the synthesis method for this compound to make it more cost-effective and accessible for use in various research settings.
In conclusion, 2-[[6-(2-Methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol is a unique and promising chemical compound with several potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions all make it an interesting topic for further study and exploration.

Synthesis Methods

The synthesis of 2-[[6-(2-Methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol can be achieved through several methods. One of the most common methods involves the reaction of 2-methylimidazole and 2-bromo-6-(2-methylimidazol-1-yl)pyrazine with cyclopentanone in the presence of a suitable catalyst. The resulting product is then purified and isolated using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-[[6-(2-Methylimidazol-1-yl)pyrazin-2-yl]amino]cyclopentan-1-ol has several potential applications in scientific research. One of the most significant applications is in the field of drug discovery, where this compound can be used to develop new drugs for the treatment of various diseases. It can also be used as a research tool in the study of various biological processes and mechanisms.